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Compound of Interest

Compound Name: 3-Methyl-2-octanol

Cat. No.: B14677160 Get Quote

In-Depth Technical Guide: 3-Methyl-2-octanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical identifiers and

properties of 3-Methyl-2-octanol, a secondary alcohol with potential applications in various

scientific domains. The information is presented to be a valuable resource for researchers and

professionals engaged in chemistry, pharmacology, and drug development.

Chemical Identifiers and Properties
A clear identification of a chemical compound is fundamental for any research and

development endeavor. The following table summarizes the key identifiers and

physicochemical properties of 3-Methyl-2-octanol.
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Identifier Type Data Source

CAS Number 27644-49-1 [1][2][3]

IUPAC Name 3-methyloctan-2-ol [1]

Molecular Formula C9H20O [1][2][3]

Molecular Weight 144.25 g/mol [1][2]

PubChem CID 542298 [1]

SMILES CCCCCC(C)C(C)O [1]

InChI

InChI=1S/C9H20O/c1-4-5-6-7-

8(2)9(3)10/h8-10H,4-7H2,1-

3H3

[1][2]

InChIKey
WQADSKJNOTZWML-

UHFFFAOYSA-N
[1][2]

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis, purification, and analysis of 3-
Methyl-2-octanol are not readily available in the public domain based on the conducted

search. General organic chemistry principles for the synthesis of secondary alcohols, such as

the Grignard reaction between an appropriate Grignard reagent (e.g., pentylmagnesium

bromide) and acetaldehyde, followed by acidic workup, could theoretically be employed.

Purification would likely involve standard techniques such as distillation. For analysis, gas

chromatography-mass spectrometry (GC-MS) would be a suitable method for identification and

purity assessment, as it is a common technique for the analysis of volatile organic compounds.

However, specific parameters for these procedures as they pertain to 3-Methyl-2-octanol have

not been documented in the available literature.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific information in the scientific literature regarding the

biological activity of 3-Methyl-2-octanol and any associated signaling pathways. Further

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-2-octanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C26533346&Units=SI&Mask=3FBF
https://webbook.nist.gov/cgi/inchi?ID=C27644491&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-2-octanol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-2-octanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C26533346&Units=SI&Mask=3FBF
https://webbook.nist.gov/cgi/inchi?ID=C27644491&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-2-octanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C26533346&Units=SI&Mask=3FBF
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-2-octanol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-2-octanol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-2-octanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C26533346&Units=SI&Mask=3FBF
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-2-octanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C26533346&Units=SI&Mask=3FBF
https://www.benchchem.com/product/b14677160?utm_src=pdf-body
https://www.benchchem.com/product/b14677160?utm_src=pdf-body
https://www.benchchem.com/product/b14677160?utm_src=pdf-body
https://www.benchchem.com/product/b14677160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14677160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


research is required to elucidate its potential pharmacological effects and mechanisms of

action.

Logical Relationships in Chemical Identification
The accurate identification of a chemical compound relies on the interplay of various identifiers.

The following diagram illustrates the logical flow from a common name or structure to its

definitive identifiers.
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Caption: Logical workflow for chemical identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b14677160?utm_src=pdf-body-img
https://www.benchchem.com/product/b14677160?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14677160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 3-Methyl-2-octanol | C9H20O | CID 542298 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 3-Octanol, 2-methyl- [webbook.nist.gov]

3. 2-Octanol, 3-methyl- [webbook.nist.gov]

To cite this document: BenchChem. [3-Methyl-2-octanol CAS number and identifiers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14677160#3-methyl-2-octanol-cas-number-and-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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